Cas no 1260780-86-6 (4-(3-fluoro-2-methylphenyl)piperidine)

• Product Name: 4-(3-fluoro-2-methylphenyl)piperidine
• CAS No: 1260780-86-6
• MF: C₁₂H₁₆FN
• MW: 193.260546684265
• CID: 5802458
• PubChem ID: 21936934
• Update Time: 2025-10-31

4-(3-fluoro-2-methylphenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(3-fluoro-2-methylphenyl)piperidine
• SCHEMBL6638482
• 1260780-86-6
• AKOS017515788
• EN300-1171583

• Inchi： 1S/C12H16FN/c1-9-11(3-2-4-12(9)13)10-5-7-14-8-6-10/h2-4,10,14H,5-8H2,1H3
• InChI Key： MEDWXWDCXXGUCP-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C)C1CCNCC1

Computed Properties

• Exact Mass: 193.126677677g/mol
• Monoisotopic Mass: 193.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12Ų

Additional information on 4-(3-fluoro-2-methylphenyl)piperidine

Chemical Profile of 4-(3-fluoro-2-methylphenyl)piperidine (CAS No. 1260780-86-6)

4-(3-fluoro-2-methylphenyl)piperidine, identified by the Chemical Abstracts Service Number (CAS No.) 1260780-86-6, is a significant compound in the realm of pharmaceutical chemistry. This piperidine derivative features a fluorinated aromatic ring system, which makes it a compound of interest for medicinal chemists due to its potential biological activity and structural versatility. The presence of both a methyl group and a fluorine atom in the phenyl ring introduces unique electronic and steric properties, influencing its interactions with biological targets.

The structural motif of 4-(3-fluoro-2-methylphenyl)piperidine positions it as a valuable scaffold for drug discovery initiatives. Piperidine derivatives are well-documented in the literature for their role in developing central nervous system (CNS) therapeutics, particularly in the treatment of neurological and psychiatric disorders. The fluorine substituent, in particular, is frequently incorporated into drug molecules to enhance metabolic stability, binding affinity, and overall pharmacological efficacy.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their ability to modulate enzyme activity and receptor binding. Studies have demonstrated that the fluorine atom can influence the electronic distribution of the aromatic ring, leading to improved interactions with protein targets. This property is particularly relevant for 4-(3-fluoro-2-methylphenyl)piperidine, as it may enhance its suitability for applications in drug development.

One of the most compelling aspects of 4-(3-fluoro-2-methylphenyl)piperidine is its potential as a precursor for more complex pharmacophores. The piperidine core provides a rigid framework that can be modified through various chemical transformations to yield novel compounds with tailored biological properties. For instance, further functionalization of the aromatic ring or the piperidine nitrogen could lead to derivatives with enhanced solubility, bioavailability, or selectivity.

The pharmaceutical industry has increasingly leveraged computational methods and high-throughput screening to identify promising candidates like 4-(3-fluoro-2-methylphenyl)piperidine. These approaches allow researchers to rapidly assess the potential activity of diverse chemical libraries, accelerating the drug discovery process. The compound's structural features make it an attractive candidate for virtual screening campaigns aimed at identifying new therapeutic agents.

Recent advancements in synthetic chemistry have also contributed to the growing interest in 4-(3-fluoro-2-methylphenyl)piperidine. New methodologies for constructing fluorinated aromatic rings have enabled more efficient and scalable production processes. This development is particularly important for pharmaceutical applications, where cost-effective synthesis is crucial for commercial viability.

The biological activity of 4-(3-fluoro-2-methylphenyl)piperidine has been explored in several preclinical studies. Research indicates that this compound may exhibit properties relevant to CNS disorders, including modulation of neurotransmitter systems. While these findings are preliminary, they underscore the potential of this scaffold for further investigation. Future studies could focus on elucidating its mechanism of action and evaluating its efficacy in animal models of disease.

In addition to its pharmaceutical applications, 4-(3-fluoro-2-methylphenyl)piperidine may find utility in other areas of chemical research. Its unique structure makes it a valuable tool for studying molecular recognition processes and developing new analytical techniques. For instance, it could be used as a ligand in coordination chemistry or as an intermediate in organic synthesis.

The safety and regulatory aspects of working with 4-(3-fluoro-2-methylphenyl)piperidine are also important considerations. While not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure worker safety and environmental protection. Standard laboratory practices for handling organic compounds should be adhered to at all times.

Looking ahead, the continued exploration of 4-(3-fluoro-2-methylphenyl)piperidine holds promise for both academic research and industrial applications. As our understanding of fluorinated compounds grows, so too will their utility in medicine and beyond. The compound's unique structural features make it a compelling candidate for further study, potentially leading to breakthroughs in drug development and chemical innovation.